Cas no 861310-32-9 (4-(4-ethoxy-3-methoxyphenyl)butan-2-one)

• Product Name: 4-(4-ethoxy-3-methoxyphenyl)butan-2-one
• CAS No: 861310-32-9
• MF: C₁₃H₁₈O₃
• MW: 222.280224323273
• CID: 6187762
• PubChem ID: 65815693
• Update Time: 2025-10-24

4-(4-ethoxy-3-methoxyphenyl)butan-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(4-ethoxy-3-methoxyphenyl)butan-2-one
• 861310-32-9
• AKOS015156942
• EN300-1848831
• CS-0275948

• Inchi： 1S/C13H18O3/c1-4-16-12-8-7-11(6-5-10(2)14)9-13(12)15-3/h7-9H,4-6H2,1-3H3
• InChI Key： NULPTAWTSLBELF-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=CC=1OC)CCC(C)=O

Computed Properties

• Exact Mass: 222.125594432g/mol
• Monoisotopic Mass: 222.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 4-(4-ethoxy-3-methoxyphenyl)butan-2-one

Comprehensive Guide to 4-(4-ethoxy-3-methoxyphenyl)butan-2-one (CAS No. 861310-32-9): Properties, Applications, and Market Insights

4-(4-ethoxy-3-methoxyphenyl)butan-2-one (CAS No. 861310-32-9) is a specialized organic compound with a unique molecular structure that combines ethoxy and methoxy functional groups. This compound has garnered significant attention in the chemical and pharmaceutical industries due to its versatile applications. In this article, we delve into the properties, synthesis, uses, and market trends of 4-(4-ethoxy-3-methoxyphenyl)butan-2-one, providing a detailed overview for researchers, manufacturers, and industry professionals.

The chemical structure of 4-(4-ethoxy-3-methoxyphenyl)butan-2-one features a butan-2-one backbone substituted with a 4-ethoxy-3-methoxyphenyl group. This arrangement imparts distinct physicochemical properties, including moderate solubility in organic solvents and stability under standard conditions. The compound's molecular formula is C₁₃H₁₈O₃, and it is often utilized as an intermediate in the synthesis of more complex molecules. Researchers frequently search for "4-(4-ethoxy-3-methoxyphenyl)butan-2-one synthesis" or "CAS 861310-32-9 applications" to explore its potential in various fields.

One of the primary applications of 4-(4-ethoxy-3-methoxyphenyl)butan-2-one is in the pharmaceutical industry, where it serves as a key intermediate for the development of bioactive compounds. Its structural motifs are found in molecules with potential therapeutic effects, making it a valuable building block in drug discovery. Recent studies have highlighted its role in the synthesis of anti-inflammatory and antioxidant agents, aligning with the growing demand for "natural-derived pharmaceuticals" and "sustainable drug development."

In addition to pharmaceuticals, 4-(4-ethoxy-3-methoxyphenyl)butan-2-one finds use in the fragrance and flavor industry. Its aromatic properties make it a candidate for creating unique scent profiles, particularly in high-end perfumes and food flavorings. Industry trends show an increasing interest in "eco-friendly fragrance ingredients," and this compound's potential biodegradability adds to its appeal. Manufacturers and formulators often inquire about "4-(4-ethoxy-3-methoxyphenyl)butan-2-one suppliers" or "CAS 861310-32-9 price" to source it for their products.

The synthesis of 4-(4-ethoxy-3-methoxyphenyl)butan-2-one typically involves multi-step organic reactions, including etherification and ketone formation. Advanced techniques such as catalytic hydrogenation and Grignard reactions are employed to achieve high yields and purity. Researchers exploring "green chemistry approaches" for synthesizing this compound are contributing to sustainable practices in the chemical industry. The compound's production is also influenced by regulatory standards, with a focus on minimizing environmental impact.

Market dynamics for 4-(4-ethoxy-3-methoxyphenyl)butan-2-one reflect its niche but growing demand. The compound is primarily supplied by specialized chemical manufacturers, and its pricing is influenced by raw material availability and production scale. Recent trends indicate a rise in inquiries about "CAS 861310-32-9 market report" and "4-(4-ethoxy-3-methoxyphenyl)butan-2-one global suppliers," driven by its expanding applications. The Asia-Pacific region, in particular, has seen increased production capacity, catering to both domestic and international markets.

Quality control and analytical testing are critical for ensuring the consistency and safety of 4-(4-ethoxy-3-methoxyphenyl)butan-2-one. Techniques such as HPLC, GC-MS, and NMR spectroscopy are commonly used to verify its purity and identity. Laboratories and quality assurance teams frequently search for "analytical methods for CAS 861310-32-9" to adhere to industry standards. Proper storage conditions, including protection from light and moisture, are essential to maintain the compound's stability over time.

Looking ahead, the future of 4-(4-ethoxy-3-methoxyphenyl)butan-2-one appears promising, with ongoing research exploring its potential in new applications. Innovations in synthetic methodologies and a focus on sustainable production are expected to drive its adoption further. For those interested in the latest developments, keywords like "emerging uses of 4-(4-ethoxy-3-methoxyphenyl)butan-2-one" and "CAS 861310-32-9 research updates" are becoming increasingly relevant. As the chemical industry evolves, this compound is poised to play a significant role in advancing both scientific and industrial progress.

In summary, 4-(4-ethoxy-3-methoxyphenyl)butan-2-one (CAS No. 861310-32-9) is a versatile and valuable chemical with diverse applications in pharmaceuticals, fragrances, and beyond. Its unique properties, coupled with growing market interest, make it a compound worth watching. Whether you are a researcher, manufacturer, or industry stakeholder, understanding its potential can provide a competitive edge in today's dynamic chemical landscape.